Cas no 1189736-19-3 (Butriptyline-d6)

• Product Name: Butriptyline-d6
• CAS No: 1189736-19-3
• MF: C₂₁H₂₇N
• MW: 293.44578576088
• CID: 4555051
• Update Time: 2025-10-31

Butriptyline-d6 Chemical and Physical Properties

Names and Identifiers

• Butriptyline-d6
• 10,11-Dihydro-N,N,-trimethyl-5H-dibenzo[a,d]cycloheptene-5-propanamine-d6
• 10,11-Dihydro-N,N,-trimethyl-5H-dibenzo[a,d]cycloheptene-5-propylamine-d6
• Butriptylene-d6

• Inchi： 1S/C21H27N/c1-16(15-22(2)3)14-21-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3
• InChI Key： ALELTFCQZDXAMQ-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2CCC2=CC=CC=C12)C(C)CN(C([H])([H])[H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on Butriptyline-d6

Butriptyline-d6: A Comprehensive Overview

Butriptyline-d6, with the CAS number 1189736-19-3, is a specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of butriptyline, a tricyclic antidepressant, with the addition of six deuterium atoms. The incorporation of deuterium into the molecular structure provides unique properties that make it invaluable for various applications, particularly in research and drug development.

The synthesis of Butriptyline-d6 involves advanced chemical techniques to replace six hydrogen atoms with deuterium, a process that enhances the compound's stability and alters its pharmacokinetic properties. This modification is particularly useful in studying drug metabolism and pharmacokinetics, as deuterium-labeled compounds allow for precise tracking of molecular pathways within biological systems. Recent studies have highlighted the importance of such labeled compounds in understanding the mechanisms of drug action and metabolism, which is crucial for optimizing therapeutic outcomes.

In terms of structural characteristics, Butriptyline-d6 retains the core tricyclic structure of butriptyline, which consists of a bicyclic system fused with an amine group. The addition of deuterium atoms at specific positions within the molecule does not significantly alter its pharmacological profile but enhances its utility in research settings. Researchers have utilized this compound to investigate the effects of hydrogen-deuterium exchange on drug stability and bioavailability, contributing valuable insights into drug design and optimization.

The application of Butriptyline-d6 extends beyond pharmacology into analytical chemistry, where it serves as a reference standard for mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The deuterium labeling enables precise identification and quantification of the compound in complex biological matrices, making it an essential tool in metabolomics and proteomics studies. Recent advancements in mass spectrometry techniques have further enhanced the utility of Butriptyline-d6, allowing for more accurate and sensitive analyses.

In conclusion, Butriptyline-d6, with its unique properties and versatile applications, represents a significant advancement in the field of medicinal chemistry. Its role in drug development, metabolic studies, and analytical research underscores its importance as a valuable tool for scientists and researchers. As ongoing studies continue to explore its potential, Butriptyline-d6 is poised to contribute even more to our understanding of drug mechanisms and therapeutic interventions.